Cas no 898623-37-5 (3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea)

• Product Name: 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea
• CAS No: 898623-37-5
• MF: C₂₀H₂₈N₈S
• MW: 412.554921150208
• CID: 5486032
• Update Time: 2025-11-02

3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-[(4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-yl)amino]thiourea
• 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea

• Inchi： 1S/C20H28N8S/c1-14-7-8-16(13-15(14)2)21-20(29)26-25-17-22-18(27-9-3-4-10-27)24-19(23-17)28-11-5-6-12-28/h7-8,13H,3-6,9-12H2,1-2H3,(H2,21,26,29)(H,22,23,24,25)
• InChI Key： UCARNYPOCVISJV-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(C)=C1)C(NNC1=NC(N2CCCC2)=NC(N2CCCC2)=N1)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea

Comprehensive Guide to 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea (CAS No. 898623-37-5)

In the realm of organic chemistry, 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea (CAS No. 898623-37-5) stands out as a specialized compound with unique structural and functional properties. This article delves into its molecular characteristics, synthesis pathways, applications, and relevance in contemporary research. By leveraging SEO-optimized keywords such as "triazine derivatives," "thiourea compounds," and "pyrrolidinyl-substituted triazines," we aim to provide a resource that aligns with both scientific inquiry and digital discoverability.

The molecular structure of 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea features a 1,3,5-triazine core substituted with pyrrolidinyl groups and a thiourea moiety linked to a dimethylphenyl ring. This configuration imparts notable stability and reactivity, making it valuable for applications in pharmaceutical intermediates and material science. Researchers often explore its potential in drug discovery, particularly for targeting enzymes or receptors due to its hydrogen-bonding capabilities.

Recent trends highlight growing interest in triazine-based compounds for their versatility in catalysis and supramolecular chemistry. A 2023 study published in the Journal of Organic Chemistry emphasized the role of similar derivatives in green chemistry initiatives, addressing queries like "How are triazines used in sustainable synthesis?" This aligns with the compound’s potential for low-toxicity applications and biodegradable material design.

Synthesis of CAS 898623-37-5 typically involves multi-step reactions, including nucleophilic substitution on chlorotriazines and subsequent coupling with arylthioureas. Optimizing yield and purity remains a focal point for industrial-scale production, as noted in patents filed by leading fine chemical manufacturers. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control.

Market dynamics reveal increasing demand for high-purity triazine derivatives, driven by R&D investments in personalized medicine and advanced polymers. The compound’s CAS number 898623-37-5 frequently appears in supplier catalogs, reflecting its niche yet expanding role. For researchers, FAQs like "Where to buy 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea?" underscore the need for reliable sourcing.

In conclusion, 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea exemplifies innovation at the intersection of organic synthesis and applied chemistry. Its adaptability to emerging fields like bioorthogonal chemistry and smart materials positions it as a compound of enduring scientific and commercial interest.